5-amino-1-[6-(2-fluorophenoxy)-2-methyl-4-pyrimidinyl]-3-methyl-1H-pyrazole-4-carbonitrile

• Molecular Formula: C16H13FN6O
• Molecular Weight: 324.31 g/mol
• IUPAC Name: 5-amino-1-[6-(2-fluorophenoxy)-2-methylpyrimidin-4-yl]-3-methylpyrazole-4-carbonitrile
• InChI: InChI=1S/C16H13FN6O/c1-9-11(8-18)16(19)23(22-9)14-7-15(21-10(2)20-14)24-13-6-4-3-5-12(13)17/h3-7H,19H2,1-2H3
• InChI Key: BSUBUJATMCZFAA-UHFFFAOYSA-N
• SMILES: CC1=NN(C(=C1C#N)N)C2=CC(=NC(=N2)C)OC3=CC=CC=C3F

Description

5-amino-1-[6-(2-fluorophenoxy)-2-methyl-4-pyrimidinyl]-3-methyl-1H-pyrazole-4-carbonitrile, also known as PF-06282999, is a small molecule inhibitor that has shown promising results in preclinical studies. It is being developed as a potential treatment for various types of cancer, including solid tumors and hematological malignancies.

Mechanism of Action

5-amino-1-[6-(2-fluorophenoxy)-2-methyl-4-pyrimidinyl]-3-methyl-1H-pyrazole-4-carbonitrile is a selective inhibitor of the cyclin-dependent kinase 4/6 (CDK4/6) pathway, which plays a critical role in cell cycle progression. By inhibiting CDK4/6, 5-amino-1-[6-(2-fluorophenoxy)-2-methyl-4-pyrimidinyl]-3-methyl-1H-pyrazole-4-carbonitrile prevents cancer cells from progressing through the cell cycle and dividing. This results in the inhibition of cancer cell growth and proliferation.
Biochemical and Physiological Effects
In addition to its anti-cancer effects, 5-amino-1-[6-(2-fluorophenoxy)-2-methyl-4-pyrimidinyl]-3-methyl-1H-pyrazole-4-carbonitrile has also been shown to have other biochemical and physiological effects. For example, 5-amino-1-[6-(2-fluorophenoxy)-2-methyl-4-pyrimidinyl]-3-methyl-1H-pyrazole-4-carbonitrile has been shown to reduce the levels of inflammatory cytokines in preclinical models of rheumatoid arthritis. Furthermore, 5-amino-1-[6-(2-fluorophenoxy)-2-methyl-4-pyrimidinyl]-3-methyl-1H-pyrazole-4-carbonitrile has been shown to improve glucose tolerance and insulin sensitivity in preclinical models of type 2 diabetes.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-amino-1-[6-(2-fluorophenoxy)-2-methyl-4-pyrimidinyl]-3-methyl-1H-pyrazole-4-carbonitrile for lab experiments is its high selectivity for CDK4/6. This allows researchers to specifically target this pathway without affecting other cellular processes. Additionally, 5-amino-1-[6-(2-fluorophenoxy)-2-methyl-4-pyrimidinyl]-3-methyl-1H-pyrazole-4-carbonitrile has demonstrated good pharmacokinetic properties, including good oral bioavailability and a long half-life. However, one limitation of 5-amino-1-[6-(2-fluorophenoxy)-2-methyl-4-pyrimidinyl]-3-methyl-1H-pyrazole-4-carbonitrile is its potential for off-target effects, which could limit its clinical utility.

Future Directions

There are several future directions for the development of 5-amino-1-[6-(2-fluorophenoxy)-2-methyl-4-pyrimidinyl]-3-methyl-1H-pyrazole-4-carbonitrile. One potential direction is the development of combination therapies that include 5-amino-1-[6-(2-fluorophenoxy)-2-methyl-4-pyrimidinyl]-3-methyl-1H-pyrazole-4-carbonitrile and other anti-cancer agents. Another direction is the investigation of 5-amino-1-[6-(2-fluorophenoxy)-2-methyl-4-pyrimidinyl]-3-methyl-1H-pyrazole-4-carbonitrile in other disease areas, such as rheumatoid arthritis and type 2 diabetes. Additionally, further preclinical studies are needed to better understand the potential off-target effects of 5-amino-1-[6-(2-fluorophenoxy)-2-methyl-4-pyrimidinyl]-3-methyl-1H-pyrazole-4-carbonitrile and to optimize its dosing and administration.

Synthesis Methods

The synthesis of 5-amino-1-[6-(2-fluorophenoxy)-2-methyl-4-pyrimidinyl]-3-methyl-1H-pyrazole-4-carbonitrile involves a series of chemical reactions that result in the formation of the final compound. The process starts with the synthesis of 2-methyl-4-pyrimidinylamine, which is then reacted with 6-(2-fluorophenoxy)-2-methylpyrimidine-4-carboxylic acid to form the intermediate compound. This intermediate is then reacted with 3-methyl-1H-pyrazole-4-carbonitrile to form the final product, 5-amino-1-[6-(2-fluorophenoxy)-2-methyl-4-pyrimidinyl]-3-methyl-1H-pyrazole-4-carbonitrile.

Scientific Research Applications

5-amino-1-[6-(2-fluorophenoxy)-2-methyl-4-pyrimidinyl]-3-methyl-1H-pyrazole-4-carbonitrile has been extensively studied in preclinical models of various types of cancer, including breast cancer, lung cancer, and leukemia. In these studies, 5-amino-1-[6-(2-fluorophenoxy)-2-methyl-4-pyrimidinyl]-3-methyl-1H-pyrazole-4-carbonitrile has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis, and inhibit angiogenesis. Furthermore, 5-amino-1-[6-(2-fluorophenoxy)-2-methyl-4-pyrimidinyl]-3-methyl-1H-pyrazole-4-carbonitrile has demonstrated synergistic effects when used in combination with other anti-cancer agents, such as chemotherapy and targeted therapies.